Cas no 1804239-14-2 (1-Bromo-3-(4-ethoxy-2-mercaptophenyl)propan-2-one)

1-Bromo-3-(4-ethoxy-2-mercaptophenyl)propan-2-one is a brominated aromatic ketone derivative featuring an ethoxy and mercapto functional group on the phenyl ring. This compound is of interest in synthetic organic chemistry due to its reactive bromine and thiol moieties, which enable versatile applications in nucleophilic substitution and cross-coupling reactions. The presence of the ethoxy group enhances solubility in organic solvents, facilitating its use as an intermediate in pharmaceutical and agrochemical synthesis. Its well-defined structure allows for precise modifications, making it valuable for constructing complex molecular frameworks. The compound is typically handled under controlled conditions due to its reactivity, ensuring optimal performance in specialized synthetic pathways.
1-Bromo-3-(4-ethoxy-2-mercaptophenyl)propan-2-one structure
1804239-14-2 structure
Product Name:1-Bromo-3-(4-ethoxy-2-mercaptophenyl)propan-2-one
CAS No:1804239-14-2
MF:C11H13BrO2S
MW:289.188721418381
CID:4976185
Update Time:2025-10-29

1-Bromo-3-(4-ethoxy-2-mercaptophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-Bromo-3-(4-ethoxy-2-mercaptophenyl)propan-2-one
    • Inchi: 1S/C11H13BrO2S/c1-2-14-10-4-3-8(11(15)6-10)5-9(13)7-12/h3-4,6,15H,2,5,7H2,1H3
    • InChI Key: URWJNVUTTXXPNE-UHFFFAOYSA-N
    • SMILES: BrCC(CC1C=CC(=CC=1S)OCC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 211
  • XLogP3: 2.8
  • Topological Polar Surface Area: 27.3

1-Bromo-3-(4-ethoxy-2-mercaptophenyl)propan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013018186-250mg
1-Bromo-3-(4-ethoxy-2-mercaptophenyl)propan-2-one
1804239-14-2 97%
250mg
484.80 USD 2021-06-25
Alichem
A013018186-500mg
1-Bromo-3-(4-ethoxy-2-mercaptophenyl)propan-2-one
1804239-14-2 97%
500mg
863.90 USD 2021-06-25
Alichem
A013018186-1g
1-Bromo-3-(4-ethoxy-2-mercaptophenyl)propan-2-one
1804239-14-2 97%
1g
1,475.10 USD 2021-06-25

Additional information on 1-Bromo-3-(4-ethoxy-2-mercaptophenyl)propan-2-one

Chemical Profile of 1-Bromo-3-(4-ethoxy-2-mercaptophenyl)propan-2-one (CAS No. 1804239-14-2) and Its Emerging Applications in Medicinal Chemistry

1-Bromo-3-(4-ethoxy-2-mercaptophenyl)propan-2-one, identified by its CAS number 1804239-14-2, is a structurally intriguing compound that has garnered significant attention in the field of medicinal chemistry due to its versatile pharmacological potential. This organobromine derivative features a bifunctional scaffold, combining a carbonyl group with a thiol moiety, both of which are well-documented for their roles in drug design and synthesis. The presence of an ethoxy substituent at the para position of the aromatic ring further enhances its reactivity, making it a valuable intermediate in the development of novel therapeutic agents.

The compound’s molecular structure, characterized by a propanone backbone substituted with a bromine atom at the alpha position and a 4-ethoxy-2-mercaptophenyl group at the gamma position, positions it as a promising candidate for further chemical modifications. Such modifications can be tailored to explore diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The thiol group, in particular, is known for its ability to form disulfide bonds, which are critical in protein stabilization and redox signaling pathways. This feature makes 1-Bromo-3-(4-ethoxy-2-mercaptophenyl)propan-2-one an attractive building block for designing molecules that can interact with biological targets in complex ways.

Recent advancements in synthetic methodologies have enabled more efficient access to this compound, facilitating its incorporation into drug discovery programs. The bromine atom serves as a versatile handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of aryl or heteroaryl groups, expanding the compound’s pharmacophoric space. Additionally, the carbonyl group can undergo reduction to yield alcohols or condensation reactions to form heterocycles, further diversifying its structural possibilities.

In the realm of medicinal chemistry, 1-Bromo-3-(4-ethoxy-2-mercaptophenyl)propan-2-one has been explored as a precursor for kinase inhibitors, which play a crucial role in targeting aberrant signaling pathways associated with various diseases. The combination of the thiol and carbonyl groups provides multiple interaction points with protein targets, potentially enhancing binding affinity and selectivity. For instance, studies have demonstrated that derivatives of this compound can modulate the activity of tyrosine kinases by competing with ATP binding or by inducing conformational changes in the enzyme active site.

Another area where this compound has shown promise is in the development of metal-based therapeutics. The thiol group’s ability to chelate transition metals like copper or zinc has been exploited in designing metallodrugs that exhibit potent antitumor effects. These metals can be coordinated to the thiolate ligand to form stable complexes that exhibit oxidative stress-induced apoptosis in cancer cells. Furthermore, the ethoxy substituent may influence metal coordination geometry and redox properties, offering fine-tuning opportunities for optimizing therapeutic efficacy.

The growing interest in 1-Bromo-3-(4-ethoxy-2-mercaptophenyl)propan-2-one has also spurred research into its role as an intermediate in peptidomimetic synthesis. Peptidomimetics are designed to mimic natural peptides while avoiding their limitations, such as poor bioavailability and susceptibility to enzymatic degradation. By incorporating this compound into peptide-like structures, researchers can create analogs with enhanced stability and improved pharmacokinetic profiles. The bromine atom allows for site-specific modifications via transition-metal-catalyzed reactions, enabling precise control over peptide backbone architecture.

From a computational chemistry perspective, 1-Bromo-3-(4-ethoxy-2-mercaptophenyl)propan-2-one has been subjected to molecular modeling studies to predict its interactions with biological targets. These studies have highlighted key pharmacophoric elements within its structure that contribute to binding affinity and selectivity. For example, simulations have revealed that the thiol group forms critical hydrogen bonds with polar residues in protein active sites, while the ethoxy substituent interacts favorably with hydrophobic pockets. Such insights have guided rational drug design efforts aimed at optimizing lead compounds for clinical development.

The synthesis of 1-Bromo-3-(4-ethoxy-2-mercaptophenyl)propan-2-one itself presents an interesting challenge due to its functional complexity. Traditional synthetic routes often involve multi-step sequences involving halogenation and nucleophilic substitution reactions. However, recent innovations have introduced more streamlined approaches using catalytic methods or microwave-assisted synthesis techniques that reduce reaction times and improve yields. These advancements not only make the compound more accessible but also open doors for large-scale production necessary for preclinical and clinical studies.

Evaluation of 1-Bromo-3-(4-hydroxyphenyl)-propanone derivatives (structurally related compounds) has provided valuable insights into their biological activities across different disease models. For instance, certain analogs have demonstrated inhibitory effects on inflammatory cytokines such as TNF-alpha and IL-beta by modulating signaling pathways involving MAP kinases or NF-kappaB transcription factors. Such findings underscore the potential therapeutic applications of compounds like 1-Bromo(4-hydroxyphenyl)-propanone, suggesting that further exploration of related scaffolds may uncover novel treatments for chronic inflammatory disorders.

The future direction of research on 1-Bromo(4-methoxyphenyl)-propanone derivatives (another structurally related molecule) is likely to focus on improving their pharmacokinetic properties through structural optimization efforts aimed at enhancing solubility or reducing metabolic clearance rates. Additionally, exploring new synthetic strategies could enable access to previously inaccessible derivatives while maintaining or even improving biological activity profiles.These endeavors would align with broader trends toward precision medicine,where individualized treatment strategies are tailored based on patient-specific biomarker profiles.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd